Cas no 928708-21-8 (AKOS BB-3006)

• Product Name: AKOS BB-3006
• CAS No: 928708-21-8
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 892329
• PubChem ID: 17608660
• Update Time: 2025-04-19

AKOS BB-3006 Chemical and Physical Properties

Names and Identifiers

• AKOS BB-3006
• 928708-21-8
• AKOS000295616

• Inchi： 1S/C15H15NO2/c1-10-8-14(9-17)11(2)16(10)15-6-4-13(5-7-15)12(3)18/h4-9H,1-3H3
• InChI Key： NTKLLGKXGUVHKG-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C)N(C2C=CC(C(C)=O)=CC=2)C=1C

Computed Properties

• Exact Mass: 241.11000
• Monoisotopic Mass: 241.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.1Ų

Experimental Properties

• PSA: 39.07000
• LogP: 3.10920